N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide
Overview
Description
N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide, also known as JNJ-1930942, is a small molecule that has been extensively studied for its potential therapeutic applications. This compound belongs to the class of piperidinecarboxamides and has been found to possess interesting pharmacological properties.
Scientific Research Applications
N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been extensively studied for its potential therapeutic applications. This compound has been found to possess interesting pharmacological properties, including analgesic, anti-inflammatory, and anticonvulsant effects. Moreover, N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been shown to be a potent and selective blocker of the T-type calcium channel, which is involved in the regulation of neuronal excitability.
Mechanism of Action
The mechanism of action of N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide is based on its ability to block the T-type calcium channel. This channel is involved in the regulation of neuronal excitability and is expressed in various tissues, including the brain, heart, and immune system. By blocking this channel, N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide reduces the influx of calcium ions into cells, thereby decreasing their excitability and activity.
Biochemical and Physiological Effects:
N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been shown to have several biochemical and physiological effects. This compound has been found to reduce pain and inflammation in animal models of neuropathic pain and inflammatory pain. Moreover, N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been shown to have anticonvulsant effects in animal models of epilepsy. Additionally, this compound has been found to have cardioprotective effects in animal models of ischemia-reperfusion injury.
Advantages and Limitations for Lab Experiments
N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has several advantages and limitations for lab experiments. One of the main advantages is its potency and selectivity for the T-type calcium channel. Moreover, this compound has been extensively studied in animal models, which makes it a valuable tool for investigating the role of the T-type calcium channel in various physiological and pathological conditions. However, one of the main limitations is the lack of data on the pharmacokinetics and pharmacodynamics of this compound in humans, which limits its potential clinical applications.
Future Directions
There are several future directions for the research on N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide. One of the main directions is the investigation of the potential therapeutic applications of this compound in various neurological and cardiovascular disorders. Moreover, the development of more potent and selective T-type calcium channel blockers based on the structure of N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide is another promising direction. Finally, the investigation of the pharmacokinetics and pharmacodynamics of this compound in humans is also an important direction for future research.
Conclusion:
In conclusion, N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide is a small molecule that has been extensively studied for its potential therapeutic applications. This compound has been found to possess interesting pharmacological properties, including analgesic, anti-inflammatory, and anticonvulsant effects. Moreover, N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide has been shown to be a potent and selective blocker of the T-type calcium channel, which is involved in the regulation of neuronal excitability. The synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions of N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)-4-piperidinecarboxamide have been discussed in this paper.
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H25ClN2O3/c1-18(2,3)17(23)21-9-7-12(8-10-21)16(22)20-14-11-13(19)5-6-15(14)24-4/h5-6,11-12H,7-10H2,1-4H3,(H,20,22) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
WSGUFCAKPSJPCI-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)C(=O)N1CCC(CC1)C(=O)NC2=C(C=CC(=C2)Cl)OC |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H25ClN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
352.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-chloro-2-methoxyphenyl)-1-(2,2-dimethylpropanoyl)piperidine-4-carboxamide | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-[(4,6-dimethyl-2-pyrimidinyl)thio]-N-[5-(ethylthio)-1,3,4-thiadiazol-2-yl]acetamide](/img/structure/B4657090.png)
![2-({[4-(3-chlorophenyl)-1-piperazinyl]acetyl}amino)-6-methyl-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxamide](/img/structure/B4657095.png)
![3-(4-methoxyphenyl)-2-{[2-(4-morpholinyl)-2-oxoethyl]thio}-3,5,6,7-tetrahydro-4H-cyclopenta[4,5]thieno[2,3-d]pyrimidin-4-one](/img/structure/B4657107.png)
![N-ethyl-1'-methyl-2'-oxo-1',2',4,9-tetrahydrospiro[beta-carboline-1,3'-indole]-2(3H)-carboxamide](/img/structure/B4657111.png)
![N-[1-(2-chlorobenzyl)-1H-pyrazol-3-yl]-5-[(5-phenyl-2H-tetrazol-2-yl)methyl]-1,3,4-thiadiazol-2-amine](/img/structure/B4657161.png)
![2-[(3,4-dimethylphenyl)sulfonyl]-1,4-phenylene dibenzoate](/img/structure/B4657162.png)
![{2-[(4-ethyl-3-{[(2-methoxyphenyl)amino]carbonyl}-5-methyl-2-thienyl)amino]-2-oxoethoxy}acetic acid](/img/structure/B4657164.png)
![methyl 2-{[({4-[(1,3-dimethyl-1H-pyrazol-4-yl)methylene]-5-oxo-1-phenyl-4,5-dihydro-1H-imidazol-2-yl}thio)acetyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate](/img/structure/B4657172.png)
